5-Tert-butyl-1,3-oxazole

• IUPAC Name: 5-tert-butyl-1,3-oxazole
• InChI: InChI=1S/C7H11NO/c1-7(2,3)6-4-8-5-9-6/h4-5H,1-3H3
• InChI Key: ZTQQTMRZVYOSPB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CN=CO1
• Molecular Formula: C7H11NO
• Molecular Weight: 125.17 g/mol
• CAS No.: 1823916-34-2

Description

Synthesis Analysis

The synthesis of 2-alkynyl oxazoles, potentially including 5-Tert-butyl-1,3-oxazole, can be achieved via a Ce (OTf)3-catalyzed cascade reaction of alkynyl carboxylic acids with tert-butyl isocyanide. The utility of oxazole as intermediates for the synthesis of new chemical entities in medicinal chemistry has increased in recent years.

Molecular Structure Analysis

Oxazoles are doubly unsaturated 5-membered rings having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities.

Chemical Reactions Analysis

Oxazoles can be synthesized via different pathways using both homogeneous and heterogeneous catalysts. Most synthetic methods employ Cu (I) or Ru (II) as catalysts for (3 + 2) cycloaddition reaction.

Physical And Chemical Properties Analysis

This compound is a stable liquid at room temperature. More specific physical and chemical properties were not found in the search results.

Scientific Research Applications

I2/TBHP-mediated Domino Process The synthesis of 2,5-disubstituted oxazoles, including structures similar to 5-Tert-butyl-1,3-oxazole, can be achieved through a TBHP (tert-butyl hydroperoxide)/I2-mediated domino strategy. This process involves the formation of intermolecular C–N bonds and intramolecular C–O bonds, yielding oxazole derivatives from readily available substrates under mild conditions (Feng et al., 2013).

Metal-Free Tandem Synthesis A metal-free tandem Csp3-H bond functionalization of ketones and 1,3-dipolar cycloaddition has been developed, providing an efficient approach to a variety of oxazole and isoxazoline derivatives. This protocol allows for the synthesis of isoxazolines with significant antifungal activity (Dai et al., 2019).

Synthesis via Cerium(III) Triflate-Catalyzed Cascade Reaction The synthesis of 2-alkynyl oxazoles, potentially including this compound, can be achieved via a Ce(OTf)3-catalyzed cascade reaction of alkynyl carboxylic acids with tert-butyl isocyanide. This method facilitates the synthesis of diversely functionalized oxazoles under mild conditions, with certain derivatives showing good anticancer activities in human cancer cells (Cao et al., 2020).

Synthesis of 5-tert-Butyl-1,3-benzoxazole Derivatives A detailed study was conducted on the synthesis of 5-tert-Butyl-2-[5-(5-tert-butyl-1,3-benzoxazol-2-yl)-2-thienyl]-1,3-benzoxazole, providing insights into the structural intricacies and interactions of benzoxazole derivatives. The study highlighted the crystal packing controlled by π–π stacking interactions, which could be pertinent in understanding the properties of similar compounds like this compound (Li et al., 2008).

Mechanism of Action

While the specific mechanism of action for 5-Tert-butyl-1,3-oxazole is not mentioned in the search results, oxazoles in general have been found to have a wide spectrum of biological activities, which drew the attention of researchers globally to synthesize various oxazole derivatives and screen them for their various biological activities.

Future Directions

Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. This has led to an increase in the synthesis of various oxazole derivatives for their potential therapeutic applications. The future of 5-Tert-butyl-1,3-oxazole likely lies in further exploration of its biological activities and potential applications in medicinal chemistry.